Cas no 866150-56-3 (2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one)

• Product Name: 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one
• CAS No: 866150-56-3
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 6783087
• PubChem ID: 137319908
• Update Time: 2025-06-22

2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 866150-56-3
• 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one

• Inchi： 1S/C11H10FN3O/c1-15-9(10(16)14-11(15)13)6-7-4-2-3-5-8(7)12/h2-6H,1H3,(H2,13,14,16)/b9-6+
• InChI Key： FORKWCOBBSGCKZ-RMKNXTFCSA-N
• SMILES： FC1C=CC=CC=1/C=C1\C(NC(=N)N\1C)=O

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one

Recent Advances in the Study of 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one (CAS: 866150-56-3)

The compound 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one (CAS: 866150-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazolone derivative has been studied for its unique structural properties and biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent research has focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in treating various diseases.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Studies have demonstrated that 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one exhibits selective inhibition against specific kinases involved in inflammatory pathways. This selectivity makes it a promising candidate for the development of targeted therapies for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The fluorobenzylidene moiety in the compound has been identified as a critical structural feature contributing to its binding affinity and inhibitory activity.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential as an anti-cancer agent. Preliminary in vitro and in vivo experiments have shown that 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one can induce apoptosis in certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The compound's ability to modulate key cellular processes such as proliferation and survival has sparked interest in its further development as a chemotherapeutic agent.

The pharmacokinetic and pharmacodynamic properties of 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one have also been a focus of recent research. Efforts to improve its bioavailability and metabolic stability have led to the synthesis of various analogs and derivatives. These modifications aim to enhance the compound's therapeutic efficacy while minimizing potential side effects. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these optimization efforts.

Despite the promising findings, challenges remain in the clinical translation of 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one. Issues such as solubility, toxicity, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline. Future research directions may include combination therapies with existing drugs and the exploration of its potential in other therapeutic areas.

In conclusion, 2-Amino-5-(2-fluorobenzylidene)-1-methyl-1,5-dihydro-4H-imidazol-4-one (CAS: 866150-56-3) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. As our understanding of its mechanisms and applications continues to grow, this compound may pave the way for innovative treatments in chemical biology and medicine.